2-(5-methoxy-2-(((4-methylthiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[5-methoxy-2-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-14-4-6-16(7-5-14)9-22-20(26)11-24-10-19(27-3)18(25)8-17(24)13-29-21-23-15(2)12-28-21/h4-8,10,12H,9,11,13H2,1-3H3,(H,22,26)
• InChI Key: NHXHZCYCWSNGQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=C(C(=O)C=C2CSC3=NC(=CS3)C)OC
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• CAS No.: 920244-88-8

Description

2-(5-methoxy-2-(((4-methylthiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

A significant application of similar compounds involves innovative synthetic methodologies. For instance, microwave-assisted synthesis has been utilized for creating new triazole analogues, demonstrating an efficient approach to control reaction time and yield (N. Virk et al., 2018). Another example includes the synthesis of novel benzodifuranyl and related heterocycles, highlighting the versatility of certain acetamide derivatives in constructing complex molecules with potential anti-inflammatory and analgesic activities (A. Abu‐Hashem et al., 2020).

Biological Activities

The biological activities associated with compounds featuring acetamide functionalities are vast, ranging from enzyme inhibition to potential anticancer properties. For example, synthesized triazole compounds have been explored for their inhibitory activities against enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, with certain derivatives showing promising activity (N. Virk et al., 2018). Additionally, the synthesis and evaluation of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have revealed compounds with significant anticancer activity against various cancer cell lines, underscoring the therapeutic potential of acetamide derivatives (O. Bekircan et al., 2008).

Antimicrobial and Antifungal Applications

Compounds structurally related to the query molecule have also shown antimicrobial and antifungal activities. For instance, the synthesis and antimicrobial screening of thiazolidin-4-one derivatives incorporating a thiazole ring have been reported, indicating their potential in treating microbial diseases, especially against bacterial and fungal infections (N. Desai et al., 2013).